Cas no 2228655-10-3 (2,2-difluoro-3-(3-nitrophenyl)propan-1-amine)

• Product Name: 2,2-difluoro-3-(3-nitrophenyl)propan-1-amine
• CAS No: 2228655-10-3
• MF: C₉H₁₀F₂N₂O₂
• MW: 216.184709072113
• CID: 5923061
• PubChem ID: 165695098
• Update Time: 2025-06-13

2,2-difluoro-3-(3-nitrophenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-(3-nitrophenyl)propan-1-amine
• EN300-1948765
• 2228655-10-3

• Inchi： 1S/C9H10F2N2O2/c10-9(11,6-12)5-7-2-1-3-8(4-7)13(14)15/h1-4H,5-6,12H2
• InChI Key： BVTAWVDLCPGXCH-UHFFFAOYSA-N
• SMILES： FC(CN)(CC1C=CC=C(C=1)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 216.07103389g/mol
• Monoisotopic Mass: 216.07103389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 71.8Ų

Additional information on 2,2-difluoro-3-(3-nitrophenyl)propan-1-amine

Introduction to 2,2-difluoro-3-(3-nitrophenyl)propan-1-amine (CAS No: 2228655-10-3)

2,2-difluoro-3-(3-nitrophenyl)propan-1-amine, identified by its Chemical Abstracts Service (CAS) number 2228655-10-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its fluoro-substituted aliphatic backbone and an aromatic nitro group, which together contribute to its unique chemical properties and potential biological activities.

The molecular structure of 2,2-difluoro-3-(3-nitrophenyl)propan-1-amine consists of a propan-1-amine moiety modified by the introduction of two fluorine atoms at the 2-position and a 3-nitrophenyl group at the 3-position. This arrangement not only imparts distinct electronic and steric effects but also opens up possibilities for diverse interactions with biological targets. The presence of fluorine atoms is particularly noteworthy, as fluorine substitution is a common strategy in drug design to enhance metabolic stability, binding affinity, and pharmacokinetic profiles.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated compounds due to their tunable bioactivity and improved pharmacological properties. The nitro group in 2,2-difluoro-3-(3-nitrophenyl)propan-1-amine further enhances its potential as a pharmacophore by contributing to hydrogen bonding capabilities and influencing electronic distribution across the molecule. These features make it an attractive candidate for further investigation in the development of novel therapeutic agents.

One of the most compelling aspects of 2,2-difluoro-3-(3-nitrophenyl)propan-1-amine is its potential application in the synthesis of bioactive molecules. Researchers have been exploring its utility as an intermediate in the preparation of more complex scaffolds that exhibit specific biological functions. For instance, studies have indicated that derivatives of this compound may interact with enzymes or receptors involved in critical cellular pathways, such as those related to inflammation or neurotransmission.

The interest in 2,2-difluoro-3-(3-nitrophenyl)propan-1-amine has been further fueled by advancements in computational chemistry and high-throughput screening techniques. These tools have enabled scientists to rapidly evaluate the compound's interactions with various biological targets, providing insights into its potential therapeutic applications. Preliminary computational studies suggest that modifications to the fluorinated and nitro-substituted regions could fine-tune its binding affinity and selectivity, making it a promising candidate for drug development.

Moreover, the synthesis of 2,2-difluoro-3-(3-nitrophenyl)propan-1-amine presents an interesting challenge for organic chemists. The introduction of multiple functional groups necessitates careful planning to ensure high yield and purity. Recent reports highlight innovative synthetic methodologies that have successfully addressed these challenges, paving the way for scalable production. These advancements are crucial for translating laboratory discoveries into viable pharmaceutical candidates.

Recent experimental investigations have begun to uncover the biological significance of 2,2-difluoro-3-(3-nitrophenyl)propan-1-amine. In vitro studies have demonstrated its ability to modulate certain enzymatic activities, suggesting potential roles in treating conditions such as metabolic disorders or neurological diseases. While these findings are preliminary, they underscore the compound's promise as a lead structure for further medicinal chemistry efforts.

The integration of 2,2-difluoro-3-(3-nitrophenyl)propan-1-amine into drug discovery pipelines aligns with broader trends in precision medicine and targeted therapy. By leveraging structural features like fluorine substitution and nitro groups, researchers aim to develop compounds that exhibit high specificity and efficacy. This approach is particularly relevant in addressing complex diseases where traditional treatments may fall short.

As research progresses, the understanding of 2,2-difluoro-3-(3-nitrophenyl)propan-1-amine will continue to evolve. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be essential in unlocking its full potential. The compound's unique structural attributes offer a rich foundation for exploring new chemical space, which could lead to breakthroughs in therapeutic intervention.

In conclusion, 2228655-10- 03 22, 22-difluoro-
))<0xE9>)<0xE9>)<0xE9>)<0xE9>)<0xE9>)<0xE9>)<0xE9>)<\0xE9>\(\( \( \( \( \( \( \( \( \( \( \( \( \(\( \(\( \(\( \(\( \(\( \(\( \(\( \(\( \(\( \(\( \(\( \(\( \(\( \(\( \(\( ) ) ) ) ) ) ) ) ) ) ) ) ) )\))\))\))\))\))\))\))\))\))\))\))\))\))\)\)\)\)\)\)\)\)\)\)\)\)\)\)\)> has emerged as a significant compound in pharmaceutical research, driven by its structural features and potential biological applications. Future studies will undoubtedly expand upon current knowledge, solidifying its role as a valuable asset in the quest for novel therapeutics.